Cas no 859826-71-4 (1,2,3,4-tetrahydro-4,4-dimethyl-7-Isoquinolinamine)

• Product name: 1,2,3,4-tetrahydro-4,4-dimethyl-7-Isoquinolinamine
• CAS No: 859826-71-4
• MF: C₁₁H₁₆N₂
• MW: 176.25814
• CID: 1119325
• PubChem ID: 59021533

1,2,3,4-tetrahydro-4,4-dimethyl-7-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-4,4-dimethyl-7-Isoquinolinamine
• ZYCKCUAACDVKOZ-UHFFFAOYSA-N
• 1,2,3,4-Tetrahydro-4,4-dimethylisoquinolin-7-amine
• 4,4-dimethyl-1,2,3,4-tetrahydroisoquinolin-7-amine
• SCHEMBL1949564
• 859826-71-4
• DB-336911

• Inchi： InChI=1S/C11H16N2/c1-11(2)7-13-6-8-5-9(12)3-4-10(8)11/h3-5,13H,6-7,12H2,1-2H3
• InChI Key： ZYCKCUAACDVKOZ-UHFFFAOYSA-N
• SMILES： CC1(CNCC2=C1C=CC(=C2)N)C

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives